2-Aminopyrimidine-5-carbaldehyde

• IUPAC Name: 2-aminopyrimidine-5-carbaldehyde
• InChI: InChI=1S/C5H5N3O/c6-5-7-1-4(3-9)2-8-5/h1-3H,(H2,6,7,8)
• InChI Key: DPOYRRAYGKTRAU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)N)C=O
• Molecular Formula: C5H5N3O
• DSSTOX Substance ID: DTXSID40354332
• Molecular Weight: 123.11 g/mol
• CAS RN: 120747-84-4

Description

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of 2-Aminopyrimidine-5-carbaldehyde is characterized by polarized electronic structures, facilitating its involvement in hydrogen bonding and other intermolecular interactions. Low et al. (2007) elucidate the hydrogen-bonded framework and sheet structures in crystal forms of this compound derivatives, highlighting the compound's capability to form complex three-dimensional structures through N-H...O and C-H...O interactions (Low, Trilleras, Cobo, Marchal, & Glidewell, 2007).

Scientific Research Applications

• Synthesis of Biomolecules and Pharmaceuticals : This compound serves as a key intermediate in the synthesis of biomolecules and modern pharmaceuticals. Its biological properties significantly influence its applications in these fields (Koroleva, Gusak, & Ignatovich, 2010).

• Cancer Drug Development : Derivatives like 4-amino-6-arylaminopyrimidine-5-carbaldehyde oximes have been found to effectively inhibit EGFR and ErbB-2 tyrosine kinases, showing potential as promising cancer drugs (Xu et al., 2008).

• Inhibitory Activity in VEGFR-2 : Studies have identified key features in derivatives responsible for potent VEGFR-2 inhibitory activity, aiding in designing more potent compounds (Nekoei, Mohammadhosseini, & Pourbasheer, 2015).

• Light-Harvesting in Supramolecular Porphyrin Arrays : 2-Aminopyrimidin-5-yl ligands have shown promise for efficient light-harvesting in these arrays, indicating potential applications in energy and materials science (Balaban et al., 2003).

• Synthesis of Pyrido[2,3-d]pyrimidines : This compound has been used for the synthesis of pyrido[2,3-d]pyrimidines and their derivatives, which have applications in pharmaceuticals and biotechnology (Perandones & Soto, 1998).

• Antimicrobial and Antioxidant Properties : Certain derivatives, such as 7-substituted pyrido[2,3-d]pyrimidines, exhibit significant antimicrobial and antioxidant properties, making them promising candidates for pharmaceutical applications (Suresh et al., 2010).

Mechanism of Action

Target of Action

It’s known that pyrimidine-based compounds, such as 2-aminopyrimidine-5-carbaldehyde, are often used in the synthesis of pharmaceutically active compounds .

Mode of Action

The mode of action of this compound involves aromatic nucleophilic substitution reactions. The compound undergoes amination, solvolysis, and condensation processes under mild and environmentally friendly conditions . These reactions are influenced by structural factors of the starting pyrimidine and a high concentration of alkoxide ions .

Biochemical Pathways

The compound is involved in the synthesis of pyrimidine-based compounds, which are precursors of n-heterocyclic systems . These systems are often found in pharmaceutically active compounds .

Pharmacokinetics

The compound’s molecular weight is 12311 Da , which could potentially influence its bioavailability.

Result of Action

The compound’s involvement in the synthesis of pyrimidine-based compounds suggests it may contribute to the biological activity of these compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s reactions occur under mild and environmentally friendly conditions . Additionally, the presence of alkoxide ions can influence the compound’s reactions .

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302 and H317. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

2-Aminopyrimidine-5-carbaldehyde and its derivatives have potential in the development of new drugs due to their wide spectrum of biological activity. They could be particularly useful in the treatment of diseases like sleeping sickness and malaria.

Synthesis routes and methods

Procedure details

Vinamidinium salt (68, 158 g, 413 mmol) and guanidine hydrochloride (69, 63.3 g, 455 mmol) were dissolved in 527 mL of acetonitrile and cooled on an ice/water bath. Sodium hydroxide (66.1 mL, 50% w/w, 827 mmol) was added dropwise, keeping the temperature below 25° C. The reaction was allowed to warm to 25° C. and stirred for 4 hours, then diluted with water and filtered, stripped from ethanol/heptane, then triturated with heptane. The resulting solid was dried under vacuum to provide the desired compound (70, 37 g, 301 mmol, 72.7% yield).